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Compound of Interest

Compound Name: C.l. Disperse blue 284

Cat. No.: B12363496

For Research & Development in Textile Chemistry and Material Science

These application notes provide a comprehensive guide for the use of C.l. Disperse Blue 284
in the high-temperature aqueous dyeing of polyester fabrics. The protocols outlined are
intended for laboratory-scale applications, ensuring precision and reproducibility for
researchers and scientists.

Overview of Disperse Blue 284

Disperse Blue 284 is a monoazo disperse dye suitable for dyeing and printing on polyester and
its blends, including microfiber fabrics.[1] Its chemical structure lends it a bright blue shade.[1]
[2] High-temperature dyeing methods are necessary to facilitate the diffusion of the dye into the
compact, hydrophobic structure of polyester fibers.[3][4] This process, typically carried out at
130°C under pressure, opens up the fiber structure, allowing for effective dye penetration and
leading to good overall fastness properties.[3][4]

Key Properties:

Chemical Class: Single azo[1]

Appearance: Blue grain/powder[5]

Application: High-temperature exhaust dyeing, thermosol, and printing.[5]

Substrate: Primarily Polyester (PET) and its blends.[1][6]
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Quantitative Data Summary

The following tables summarize the key parameters for the high-temperature dyeing of

polyester with Disperse Blue 284 and its expected fastness performance.

Table 1. Recommended High-Temperature Dyeing Parameters

Parameter

Recommended Range

Purpose

Dye Concentration

0.5 - 4.0% (0.w.f.)2

To achieve desired shade
depth

Ligquor Ratio

1:10to 1:15

Ratio of the weight of the
dyeing liquor to the weight of
the fabric

pH

45-55

Optimal pH for dye stability
and exhaustion; prevents dye
hydrolysis[3][7][8][9]

Dispersing Agent

1.0-2.0g/L

Prevents dye agglomeration
and ensures a stable
dispersion[2][10]

Leveling Agent

0.5-1.0g/L

Promotes uniform dye uptake
and prevents unlevel
dyeing[11][12]

Dyeing Temperature

130°C

Opens polyester fiber structure
for dye diffusion[3][4][7]

Time at Temperature

30 - 60 minutes

Allows for complete dye

penetration and fixation[3][4]

Heating Rate

1.0 - 2.0°C / minute

Controlled heating prevents

rapid, uneven dye uptake[3]

Cooling Rate

~2.0°C / minute

Slow cooling prevents
shocking and creasing of the
fabric[10]
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1o0.w.f. = on the weight of fabric

Table 2: Typical Fastness Properties of Disperse Blue 284 on Polyester

Rating (1-8 for Light, 1-5

Fastness Test Standard Method
for others)

Light Fastness ISO 105-B02 4-5
Washing Fastness (Color

ISO 105-C06 4-5
Change)
Sublimation Fastness ISO 105-P0O1 4-5
Rubbing Fastness (Dry) ISO 105-X12 4-5
Rubbing Fastness (Wet) ISO 105-X12 4-5

(Data sourced from supplier technical information.[5] Ratings are on a scale where 5 is

excellent, except for light fastness which is on a scale of 1-8, with 8 being the highest.)

Experimental Protocols

Protocol for High-Temperature Exhaust Dyeing

This protocol details the laboratory procedure for dyeing a 10g sample of 100% polyester

fabric.

Materials and Reagents:

100% Polyester fabric (pre-scoured)

Disperse Blue 284

sulfonic acid and formaldehyde)

High-temperature Leveling Agent

Acetic Acid (to adjust pH)

Anionic Dispersing Agent (e.g., sodium salt of a condensation product of naphthalene
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Sodium Hydroxide

Sodium Hydrosulfite (Sodium Dithionite)

Deionized water

High-temperature laboratory dyeing machine

pH meter

Analytical balance

Procedure:

e Dye Bath Preparation:

o Set the liquor ratio to 1:10 (100 mL of water for 10g of fabric).

o In the dyeing vessel, add the required volume of deionized water.

o Add Dispersing Agent (e.g., 1.0 g/L) and Leveling Agent (e.g., 0.5 g/L).

o Adjust the pH of the dyebath to 4.5 - 5.5 using acetic acid.[3][7][9]

o Separately, prepare a dispersion of the required amount of Disperse Blue 284 (e.g., 2%

o.w.f. = 0.2g) by making a paste with a small amount of water, then adding it to the

dyebath.

e Dyeing Cycle:

[e]

o

[¢]

[e]

[e]

Drain the dyebath.

Hold the temperature at 130°C for 45-60 minutes.[3][7][10]

Introduce the polyester fabric into the dyebath at approximately 60°C.[7]

Raise the temperature to 130°C at a rate of 1.5°C per minute.[3][10]

Cool the dyebath down to 70-80°C at a rate of 2.0°C per minute.[10]
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e Post-Treatment (Reduction Clearing):

o

This step is crucial for removing unfixed dye from the fiber surface, which significantly
improves wash fastness.[13][14][15]

o Prepare a fresh bath at 70-80°C with a 1:10 liquor ratio containing:
» Sodium Hydroxide: 2 g/L[10][14]
» Sodium Hydrosulfite: 2 g/L[10]

o Treat the dyed fabric in this solution for 15-20 minutes.[10][13]

o Drain the bath and rinse the fabric thoroughly with hot water, followed by a cold water
rinse.

o Neutralization and Final Rinse:
o Neutralize the fabric in a fresh bath with a dilute solution of acetic acid (0.5-1.0 g/L).
o Perform a final cold water rinse.

o Dry the fabric at a temperature not exceeding 60°C.

Protocol for Wash Fastness Testing (ISO 105-C06)

Procedure:
e Cuta 10 cm x 4 cm specimen of the dyed polyester fabric.[16][17]

e Place the specimen between two pieces of standard adjacent multifiber fabric of the same
size and sew along one of the shorter edges.[17][18]

e Prepare a wash solution containing 4 g/L ECE standard detergent and 1 g/L sodium
perborate in deionized water.[18]

» Place the composite specimen in a stainless steel container of a launder-ometer with 150 mL
of the wash solution and 10 stainless steel balls (for test A2S).[16][18]
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Conduct the test at 40°C for 30 minutes for a standard cycle.[7]

After the cycle, remove the specimen, rinse it twice in cold deionized water, and then for one
minute in running tap water.[16]

Squeeze out excess water, remove the stitching (except on one short side), and dry the
fabric in air at a temperature not exceeding 60°C.[16][19]

Evaluate the change in color of the dyed specimen and the staining of the multifiber fabric
using the respective Grey Scales under standard lighting conditions.

Protocol for Light Fastness Testing (ISO 105-B02)

Procedure:

Mount a specimen of the dyed fabric on a card.
Partially cover the specimen with an opaque mask.

Simultaneously expose the specimen and a set of Blue Wool references (standards 1-8) to a
xenon-arc lamp under specified conditions (e.g., controlled humidity, temperature).

Continue exposure until a specific contrast (e.g., Grade 3 on the Grey Scale for assessing
change in colour) is observed between the exposed and unexposed parts of a specific Blue
Wool reference.

Assess the light fastness of the specimen by comparing the change in its color to the
changes in the Blue Wool references. The light fastness rating corresponds to the number of
the Blue Wool reference that shows a similar degree of fading.

Protocol for Rubbing Fastness Testing (ISO 105-X12 /
AATCC 8)

Procedure:

Dry Rubbing:

o Mount the dyed fabric specimen on the base of a crockmeter.
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o Fix a square of standard white cotton crocking cloth to the rubbing finger.

o Move the finger back and forth along the specimen 10 times with a downward force of 9N.

» Wet Rubbing:

o Repeat the procedure with a fresh white crocking cloth that has been wetted with
deionized water to a specific moisture content.

» Evaluation:
o Allow the wet crocking cloth to air dry.

o Evaluate the amount of color transferred to both the dry and wet white cloths by
comparing them with the Grey Scale for Staining. A rating from 1 (heavy staining) to 5 (no
staining) is assigned.[20]

Visualizations
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1. Dye Bath Preparation

Set Liquor Ratio (1:10)
& Add Water

Y

Add Dispersing &
Leveling Agents

Y

Adjust pH to 4.5-5.5
(Acetic Acid)

Y

Add Disperse Blue 284
Dispersion

2. Dyeing Cycle

Introduce Fabric @ 60°C

Ramp Temperature to 130°C
(1.5°C/min)

Hold at 130°C for 45-60 min

Cool to 70-80°C
(2°C/min)

Drain Bath

3. Post-Treatment

Reduction Clearing @ 70-80°C
(NaOH + Na2S204)

Hot & Cold Rinse

Neutralize
(Acetic Acid)

Final Cold Rinse & Dry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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